Cas no 2227776-08-9 ((2R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-2-amine)
(2R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-2-amine
- 2227776-08-9
- (2R)-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-2-amine
- EN300-1731060
-
- Inchi: 1S/C8H11N5/c1-5(9)2-6-3-7-8(10-4-6)12-13-11-7/h3-5H,2,9H2,1H3,(H,10,11,12,13)/t5-/m1/s1
- InChI Key: LBWVRZJNEBORMT-RXMQYKEDSA-N
- SMILES: N[C@H](C)CC1C=NC2C(C=1)=NNN=2
Computed Properties
- Exact Mass: 177.10144537g/mol
- Monoisotopic Mass: 177.10144537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 80.5Ų
(2R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1731060-1g |
(2R)-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-2-amine |
2227776-08-9 | 1g |
$2767.0 | 2023-09-20 | ||
| Enamine | EN300-1731060-5g |
(2R)-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-2-amine |
2227776-08-9 | 5g |
$8025.0 | 2023-09-20 | ||
| Enamine | EN300-1731060-10g |
(2R)-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-2-amine |
2227776-08-9 | 10g |
$11900.0 | 2023-09-20 | ||
| Enamine | EN300-1731060-0.05g |
(2R)-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-2-amine |
2227776-08-9 | 0.05g |
$2323.0 | 2023-09-20 | ||
| Enamine | EN300-1731060-0.1g |
(2R)-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-2-amine |
2227776-08-9 | 0.1g |
$2434.0 | 2023-09-20 | ||
| Enamine | EN300-1731060-0.25g |
(2R)-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-2-amine |
2227776-08-9 | 0.25g |
$2545.0 | 2023-09-20 | ||
| Enamine | EN300-1731060-0.5g |
(2R)-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-2-amine |
2227776-08-9 | 0.5g |
$2655.0 | 2023-09-20 | ||
| Enamine | EN300-1731060-1.0g |
(2R)-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-2-amine |
2227776-08-9 | 1g |
$2767.0 | 2023-05-23 | ||
| Enamine | EN300-1731060-2.5g |
(2R)-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-2-amine |
2227776-08-9 | 2.5g |
$5423.0 | 2023-09-20 | ||
| Enamine | EN300-1731060-5.0g |
(2R)-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-2-amine |
2227776-08-9 | 5g |
$8025.0 | 2023-05-23 |
(2R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-2-amine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (2R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-2-amine
Introduction to (2R)-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-2-amine (CAS No. 2227776-08-9)
(2R)-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-2-amine (CAS No. 2227776-08-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridine derivatives and has shown promising potential in various therapeutic applications. Its unique chemical structure and biological properties make it a valuable candidate for further investigation and development.
The chemical structure of (2R)-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-2-amine is characterized by a triazolopyridine core linked to a propanamine moiety. The presence of the triazolopyridine ring system confers several advantageous properties, including enhanced stability and improved binding affinity to specific biological targets. The (R)-configuration of the propanamine group adds an additional layer of complexity and specificity to the molecule's interactions with its targets.
Recent studies have highlighted the potential of (2R)-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-2-amine in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuronal protection and repair, making it a promising candidate for drug development in this field.
In addition to its neuroprotective properties, (2R)-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-2-amine has also demonstrated anti-inflammatory effects. In vitro studies have revealed that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. These findings suggest that this compound could be developed into a novel anti-inflammatory agent with broad therapeutic applications.
The pharmacokinetic properties of (2R)-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-2-amine have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has a good bioavailability, which is crucial for its effectiveness as an oral medication. Furthermore, it shows minimal toxicity at therapeutic doses, making it a safe candidate for further clinical trials.
Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-2-amine in human subjects. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms related to neurodegenerative diseases and inflammatory conditions. These preliminary findings have generated considerable excitement among researchers and clinicians alike.
The mechanism of action of (2R)-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-2-amine is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of specific receptors or enzymes involved in cellular signaling pathways. For instance, it may act as an agonist or antagonist at certain G-protein coupled receptors (GPCRs) or ion channels. Further research is needed to elucidate these mechanisms fully.
In conclusion, (2R)-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-2-amine (CAS No. 2227776-08-9) represents a promising compound with potential applications in the treatment of neurodegenerative diseases and inflammatory conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.
2227776-08-9 ((2R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)